Cas no 4565-29-1 (5-Acetylthiophene-2-carbaldehyde)

5-Acetylthiophene-2-carbaldehyde Properties

Names and Identifiers

• 5-Acetylthiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde,5-acetyl-
• 5-Acetyl-2-thiophenecarbaldehyde
• 5-ACETYLTHIOPHENE-2-CARBOXALDEHYDE
• 5-Formyl-2-acetylthiophene
• 2-acetyl-5-formylthiophene
• AK110433
• ISGDPVVLVWQENT-UHFFFAOYSA-N
• 5-acetyl-thiophene-2-carbaldehyde
• OR4009
• FCH918478
• SBB087020
• RP21857
• ST2406047
• AX8101937
• Z2479
• 5-acetyl-2-thiophenecarbaldehyde, AldrichCPR
• 4C
• AMY20697
• SY047207
• FT-0687874
• SCHEMBL6211353
• DTXSID80383343
• AKOS006227804
• 5-acetyl-2-thiophenecarboxaldehyde
• MFCD00509280
• 4565-29-1
• C75230
• CS-W005838
• J-516620
• A872349
• PS-4986
• +Expand

• MDL： MFCD00509280
• InChIKey： ISGDPVVLVWQENT-UHFFFAOYSA-N
• Inchi： 1S/C7H6O2S/c1-5(9)7-3-2-6(4-8)10-7/h2-4H,1H3
• SMILES： S1C(C([H])=O)=C([H])C([H])=C1C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 154.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 154.009
• Heavy Atom Count: 10
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 62.4

Experimental Properties

• LogP: 1.76320
• PSA: 62.38000
• Refractive Index: 1.593
• Boiling Point: 307.4°C at 760 mmHg
• Melting Point: 104-105 ºC
• Flash Point: 139.7°C
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),

5-Acetylthiophene-2-carbaldehyde Security Information

• Safety Instruction： 22-26-36/37/39
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2811
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 36-36/37/38-20/21/22
• Signal Word：Warning

5-Acetylthiophene-2-carbaldehyde Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%